Cas no 61363-91-5 (Butanoic acid, 3-oxo-, (2E)-3-phenyl-2-propenyl ester)

• Product Name: Butanoic acid, 3-oxo-, (2E)-3-phenyl-2-propenyl ester
• CAS No: 61363-91-5
• MF: C₁₃H₁₄O₃
• MW: 218.248464107513
• CID: 482269
• Update Time: 2024-01-30

Butanoic acid, 3-oxo-, (2E)-3-phenyl-2-propenyl ester Chemical and Physical Properties

Names and Identifiers

• Butanoic acid, 3-oxo-, (2E)-3-phenyl-2-propenyl ester
• BDCAQAAKRKWXFW-VMPITWQZSA-N

• Inchi： 1S/C13H14O3/c1-11(14)10-13(15)16-9-5-8-12-6-3-2-4-7-12/h2-8H,9-10H2,1H3/b8-5+
• InChI Key： BDCAQAAKRKWXFW-VMPITWQZSA-N
• SMILES： C(OC/C=C/C1=CC=CC=C1)(=O)CC(=O)C

Computed Properties

• Exact Mass: 218.09432
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 6

Experimental Properties

• PSA: 43.37